Cas no 3371-50-4 (Isomaltotriose)

• Product Name: Isomaltotriose
• CAS No: 3371-50-4
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• MDL: MFCD00070623
• CID: 308935
• PubChem ID: 87571685
• Update Time: 2025-04-19

Isomaltotriose Chemical and Physical Properties

Names and Identifiers

• Isomaltotriose
• (3R,4S,5S,6R)-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• Isomaltotriose, DP3
• I0329
• 6-alpha-Isomaltosylglucose
• alpha-D-Glucosyl-[1->6]-alpha-D-glucosyl-[1->6]-D-glucose
• alpha-D-glucopyranosyl-(1->6)-alpha-D-glucopyranosyl-(1->6)-D-glucose
• alpha-D-gluco-hexopyranosyl-(1->6)-alpha-D-gluco-hexopyranosyl-(1->6)-D-gluco-hexopyranose
• Isomaltosaccharide
• N_FULL_30000000000000_GS_3549
• 455-50-5
• 3371-50-4
• C02160
• (3R,4S,5S,6R)-6-((((2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-((((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• Glc(a1-6)Glc(a1-6)Glc
• MFCD00070623
• (3R,4S,5S,6R)-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2-yloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• Isomaltotriose, >=98% (TLC)
• alpha-D-Glucosyl-[1-->6]-alpha-D-glucosyl-[1-->6]-D-glucose
• T72321
• W-202383
• Isomaltotriose, DP3, analytical standard
• FBJQEBRMDXPWNX-FYHZSNTMSA-N
• 6-[[3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• Gentiotriose, 8CI
• FT-0771075
• SCHEMBL12557980
• LS-14680
• Gentiotriose
• NS00048535
• AKOS037515143
• O-?a-?D-?glucopyranosyl-?(1?6)?-?O-?a-?D-?glucopyranosyl-?(1?6)?-D-?Glucose; 6-a-Isomaltosylglucose

• MDL： MFCD00070623
• Inchi： 1S/C18H32O16/c19-1-4-7(20)11(24)14(27)17(33-4)31-3-6-9(22)12(25)15(28)18(34-6)30-2-5-8(21)10(23)13(26)16(29)32-5/h4-29H,1-3H2/t4-,5-,6-,7-,8-,9-,10+,11+,12+,13-,14-,15-,16?,17+,18+/m1/s1
• InChI Key： FBJQEBRMDXPWNX-FYHZSNTMSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O)OC[C@@H]1[C@H]([C@@H]([C@H](C(O)O1)O)O)O

Computed Properties

• Exact Mass: 504.16900
• Monoisotopic Mass: 504.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -6.9
• Topological Polar Surface Area: 269Ų

Experimental Properties

• Color/Form: Lyophilized powder
• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (71 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water
• PSA: 268.68000
• LogP: -7.57300
• Solubility: Not determined

Isomaltotriose Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides